N-[[5-[2-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide

• IUPAC Name: N-[[5-[2-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C26H26N6O4S3/c1-31-22(14-27-25(34)21-10-6-12-38-21)28-29-26(31)39-15-23(33)32-18(13-17(30-32)20-9-5-11-37-20)16-7-4-8-19(35-2)24(16)36-3/h4-12,18H,13-15H2,1-3H3,(H,27,34)
• InChI Key: JRTXPCXMQJQNHB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)N2C(CC(=N2)C3=CC=CS3)C4=C(C(=CC=C4)OC)OC)CNC(=O)C5=CC=CS5
• Molecular Formula: C26H26N6O4S3
• Molecular Weight: 582.7 g/mol

Description

N-[[5-[2-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C26H26N6O4S3 and its molecular weight is 582.71. The purity is usually 95%.
BenchChem offers high-quality N-[[5-[2-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[[5-[2-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Researchers have synthesized and analyzed compounds with structural elements similar to the specified compound. For example, Prabhuswamy et al. (2016) synthesized a compound by reacting 3-(3, 4-dimethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one and semicarbazide, further analyzing its crystal structure through X-ray diffraction studies, highlighting its potential for further biological studies (Prabhuswamy, Kumara, Pavithra, Kumar, & Lokanath, 2016).

Antimicrobial Activity

The application of thiophene derivatives in antimicrobial activity has been extensively studied. Sowmya et al. (2018) prepared various thiophene-2-carboxamides adopting 1,3-dipolar cycloaddition methodology, demonstrating potential antibacterial and antifungal activities (Sowmya, Teja, Padmaja, Prasad, & Padmavathi, 2018).

Antitumor Activity

The antitumor potential of thiophene derivatives has also been a focus. Aly (2009) reported the synthesis of novel pyrazole and thienopyrimidine derivatives, with some compounds showing remarkable antitumor activity against human cancer cells (Aly, 2009).

Photostabilizers for Polymers

Thiophene derivatives have been investigated for their application as photostabilizers. Balakit et al. (2015) synthesized new thiophenes and tested their effectiveness in reducing the photodegradation of poly(vinyl chloride), showcasing their utility in material science (Balakit, Ahmed, El‐Hiti, Smith, & Yousif, 2015).

Novel Synthesis Methods

Researchers are continually exploring new methods for synthesizing thiophene derivatives. Sahu et al. (2015) reported an efficient synthesis of tetrasubstituted thiophenes using a one-pot multicomponent protocol, contributing to the methodology of organic synthesis (Sahu, Gupta, Singh, Yadav, Panwar, Kumar, Ram, Kumar, & Pratap, 2015).